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Compound of Interest

1-(4-Methoxycyclohexyl)propan-1-
Compound Name:
one

cat. No.: B1383015

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known chemical properties of 1-(4-
Methoxycyclohexyl)propan-1-one. Due to the limited availability of published research on this
specific compound, this document focuses on presenting the fundamental molecular and
physical data that has been identified. It is important to note that detailed experimental
protocols, comprehensive safety data, and biological activity information are not readily
available in the public domain. This guide serves as a foundational resource for researchers
interested in this molecule, highlighting the current knowledge gaps and potential areas for
future investigation.

Chemical and Physical Properties

1-(4-Methoxycyclohexyl)propan-1-one is a ketone derivative with a methoxycyclohexyl
substituent. The available data for this compound is summarized in the table below. It is
described as a versatile small molecule scaffold, suggesting its potential use as a building
block in organic synthesis.[1]
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Property Value Source
1-(4-

IUPAC Name Methoxycyclohexyl)propan-1- N/A
one

CAS Number 859055-52-0 [1]

Molecular Formula C10H1802 [1]

Molecular Weight 170.25 g/mol [1]

Min. 95% (as supplied b
Purity ( i g [1]
some vendors)

Note: Detailed physical properties such as melting point, boiling point, density, and solubility for
1-(4-Methoxycyclohexyl)propan-1-one are not available in the reviewed literature.

Experimental Data and Protocols

A comprehensive search of scientific databases and literature did not yield any specific
experimental protocols for the synthesis, purification, or analysis of 1-(4-
Methoxycyclohexyl)propan-1-one. Similarly, no published spectroscopic data (NMR, IR,
Mass Spectrometry) specific to this compound could be located.

For researchers requiring this compound, it would likely need to be synthesized. A potential
synthetic route could involve the Friedel-Crafts acylation of methoxycyclohexane with propionyl
chloride or propionic anhydride, although this has not been documented. The purification and
characterization would follow standard organic chemistry laboratory procedures.

Below is a generalized workflow for the characterization of a novel chemical compound, which
would be applicable to 1-(4-Methoxycyclohexyl)propan-1-one.
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General Workflow for Chemical Compound Characterization

Synthesis and Purification

Synthesis of Compound

Purification (e.g., Chromatography, Distillation)

Purity Assessment (e.g., HPLC, GC)

Structural Elucidation Property Determination
y
NMR Spectroscopy (1H, 13C) Physical Properties (m.p., b.p., solubility)
Mass Spectrometry Chemical Reactivity Studies

IR Spectroscopy

Click to download full resolution via product page

A general workflow for the synthesis and characterization of a chemical compound.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1383015?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Signaling Pathways

There is currently no publicly available information on the biological activity of 1-(4-
Methoxycyclohexyl)propan-1-one. No studies have been published that investigate its effects
on biological systems, and consequently, there are no described signaling pathways or
mechanisms of action associated with this compound. Its potential pharmacological effects
remain uninvestigated.

Safety and Handling

Specific safety and handling data for 1-(4-Methoxycyclohexyl)propan-1-one are not
available. However, based on the general safety precautions for similar chemical structures
(ketones and ethers), the following handling guidelines are recommended. This information is
provided for guidance only and a comprehensive risk assessment should be conducted before
handling this chemical.

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab
coat, safety goggles, and chemical-resistant gloves.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

» Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use
appropriate fire extinguishing media such as carbon dioxide, dry chemical powder, or foam in
case of a fire.[2][3]

e Handling: Avoid contact with skin and eyes. Do not ingest or inhale vapors. Wash hands
thoroughly after handling.[2][3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: The safety information provided is based on general knowledge of similar
chemicals and is not specific to 1-(4-Methoxycyclohexyl)propan-1-one. Users should consult
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a comprehensive Safety Data Sheet (SDS) from the supplier before use and perform their own
risk assessment.

Conclusion

1-(4-Methoxycyclohexyl)propan-1-one is a chemical compound for which there is a notable
lack of detailed scientific literature. While its basic molecular identity is established, there is a
significant opportunity for research into its physical and chemical properties, synthetic
methodologies, and potential biological activities. This guide serves to consolidate the sparse
information currently available and to highlight the need for further investigation to fully
characterize this molecule and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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